Cas no 878575-68-9 (N-(1-Cyanocyclohexyl)-2-((4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy)acetamide)

• Product Name: N-(1-Cyanocyclohexyl)-2-((4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy)acetamide
• CAS No: 878575-68-9
• MF: C₂₁H₂₂N₂O₄
• MW: 366.410385608673
• CID: 5976834
• PubChem ID: 9461472
• Update Time: 2025-06-22

N-(1-Cyanocyclohexyl)-2-((4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy)acetamide Chemical and Physical Properties

Names and Identifiers

• starbld0005352
• EN300-26689337
• AKOS001251707
• Z51216562
• N-(1-Cyanocyclohexyl)-2-((4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy)acetamide
• 878575-68-9
• N-(1-cyanocyclohexyl)-2-({4-oxo-1H,2H,3H,4H-cyclopenta[c]chromen-7-yl}oxy)acetamide

• Inchi： 1S/C21H22N2O4/c22-13-21(9-2-1-3-10-21)23-19(24)12-26-14-7-8-16-15-5-4-6-17(15)20(25)27-18(16)11-14/h7-8,11H,1-6,9-10,12H2,(H,23,24)
• InChI Key： AMNIHDBYCHYZPN-UHFFFAOYSA-N
• SMILES： O1C(C2CCCC=2C2C=CC(=CC1=2)OCC(NC1(C#N)CCCCC1)=O)=O

Computed Properties

• Exact Mass: 366.15795719g/mol
• Monoisotopic Mass: 366.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 88.4Ų

Additional information on N-(1-Cyanocyclohexyl)-2-((4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy)acetamide

N-(1-Cyanocyclohexyl)-2-((4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy)acetamide: A Novel Compound with Promising Therapeutic Potential

N-(1-Cyanocyclohexyl)-2-((4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy)acetamide, with the CAS number 878575-68-9, represents a unique molecular entity that has garnered significant attention in recent years due to its potential applications in pharmaceutical research. This compound belongs to the class of chroman derivatives, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and neuroprotective properties. The molecular structure of this compound is characterized by a 1-cyanocyclohexyl group connected to a 4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl moiety via an acetic acid amide linkage. This unique combination of functional groups may contribute to its multifaceted pharmacological profile.

Recent studies have highlighted the importance of chroman derivatives in modulating cellular signaling pathways. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that certain chroman derivatives exhibit potent anti-inflammatory effects by inhibiting the NF-κB pathway, which is a key regulator of inflammatory responses. The 4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl fragment in this compound may play a critical role in this activity, as it can interact with specific protein targets involved in inflammatory signaling.

The 1-cyanocyclohexyl group is another important feature of this molecule. Cyanide-containing compounds are often studied for their potential in targeting cancer cells due to their ability to disrupt cellular metabolism. A 2024 review in Pharmacological Research discussed the role of cyanide derivatives in inducing apoptosis in malignant cells by interfering with mitochondrial function. The presence of the 1-cyanocyclohexyl group in N-(1-Cyanocyclohexyl)-2-((4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy)acetamide suggests that this compound may possess similar properties, making it a candidate for further exploration in oncology.

In terms of synthetic approaches, the preparation of N-(1-Cyanocyclohexyl)-2-((4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy)acetamide involves a multi-step process that typically includes the formation of the chroman ring system and the introduction of the 1-cyanocyclohexyl moiety. A 2023 paper in Organic Letters described a novel method for synthesizing chroman derivatives using microwave-assisted techniques, which significantly improved the yield and purity of the final product. This approach may be applicable to the synthesis of N-(1-Cyanocyclohexyl)-2-((4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy)acetamide, highlighting the importance of advanced synthetic methodologies in drug development.

The pharmacokinetic properties of this compound are also a subject of interest. A 2024 study in Drug Metabolism and Disposition investigated the metabolic pathways of various chroman derivatives and found that their bioavailability and half-life can be significantly influenced by the presence of substituents such as the 1-cyanocyclohexyl group. The study suggested that compounds with such substituents may exhibit enhanced stability in vivo, which could be beneficial for therapeutic applications. This finding underscores the potential of N-(1-Cyanocyclohexyl)-2-((4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy)acetamide as a candidate for oral administration.

Furthermore, the 4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl fragment may contribute to the compound's ability to interact with specific enzymes or receptors. For example, a 2023 study in Chemical Biology & Drug Design reported that certain chroman derivatives can modulate the activity of cytochrome P450 enzymes, which are involved in drug metabolism. The 4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl group in this compound may therefore play a role in its interaction with these enzymes, potentially affecting drug-drug interactions.

Recent advances in computational chemistry have also provided insights into the potential biological activities of N-(1-Cyanocyclohexyl)-2-((4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy)acetamide. A 2024 study using molecular docking simulations predicted that the 1-cyanocyclohexyl group could bind to specific protein targets, such as the enzyme acetylcholinesterase, which is implicated in neurological disorders. This computational evidence supports the hypothesis that this compound may have therapeutic potential in conditions such as Alzheimer's disease.

In addition to its potential therapeutic applications, the environmental impact of this compound is an important consideration. A 2023 review in Environmental Science & Technology discussed the biodegradability of various cyanide-containing compounds and their potential for environmental persistence. The study suggested that compounds with certain functional groups, such as the 1-cyanocyclohexyl group, may have varying degrees of environmental impact depending on their chemical structure. This highlights the need for careful evaluation of the environmental fate of N-(1-Cyanocyclohexyl)-2-((4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy)acetamide during its development as a pharmaceutical agent.

Overall, N-(1-Cyanocyclohexyl)-2-((4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy)acetamide represents a promising candidate for further research in pharmaceutical sciences. Its unique molecular structure, combined with the potential biological activities of its constituent parts, makes it an intriguing subject for exploration. As research in this area continues to evolve, it is likely that new insights into the properties and applications of this compound will emerge, contributing to the development of novel therapeutic strategies.

For more information on the synthesis, pharmacology, and potential applications of N-(1-Cyanocyclohexyl)-2-((4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy)acetamide, further studies and collaborative efforts in the field of medicinal chemistry will be essential. The continued investigation of this compound and similar molecules may lead to significant advancements in the treatment of various diseases and conditions.